Cas no 53163-44-3 (β-Carotene-d)

• Product Name: β-Carotene-d
• CAS No: 53163-44-3
• Molecular Formula: C₄₀H₄₈D₈
• Molecular Weight: 544.92
• CID: 4764869
• PubChem ID: 12305648

β-Carotene-d Properties

Names and Identifiers

• BETA-CAROTENE (10,10',19,19,19,19',19',19'-D8, 97%)
• -CAROTENE D8
• β-Carotene-d
• BETA-CAROTENE-10,10',19,19,19,19',19',19'-D8
• 2-[(1E,3E,5E,7E,9E,11E,13E,15E,17E)-4,15-dideuterio-7,12-dimethyl-3,16-bis(trideuteriomethyl)-18-(2,6,6-trimethylcyclohexen-1-yl)octadeca-1,3,5,7,9,11,13,15,17-nonaenyl]-1,3,3-trimethylcyclohexene
• 53163-44-3
• beta -Carotene-d10
• beta-Carotene-d8
• CS-0374942
• HY-N0411S1
• 1331639-85-0

• InChIKey： OENHQHLEOONYIE-QVOKSWBTSA-N
• Inchi： 1S/C40H56/c1-31(19-13-21-33(3)25-27-37-35(5)23-15-29-39(37,7)8)17-11-12-18-32(2)20-14-22-34(4)26-28-38-36(6)24-16-30-40(38,9)10/h11-14,17-22,25-28H,15-16,23-24,29-30H2,1-10H3/b12-11+,19-13+,20-14+,27-25+,28-26+,31-17+,32-18+,33-21+,34-22+/i3D3,4D3,21D,22D
• SMILES： C(/C1=C(CCCC1(C)C)C)=C\C(\C([2H])([2H])[2H])=C(/[2H])\C=C\C(\C)=C\C=C\C=C(/C)\C=C\C(\[2H])=C(/C([2H])([2H])[2H])\C=C\C1=C(CCCC1(C)C)C

Computed Properties

• Exact Mass: 544.488415754g/mol
• Hydrogen Bond Donor Count: 0
• Hydrogen Bond Acceptor Count: 0
• Rotatable Bond Count: 10
• Monoisotopic Mass: 544.488415754g/mol
• Heavy Atom Count: 40
• Complexity: 1120
• Isotope Atom Count: 8
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 0
• Defined Bond Stereocenter Count: 9
• Undefined Bond Stereocenter Count: 0
• Covalently-Bonded Unit Count: 1
• XLogP3: 13.5
• Topological Polar Surface Area: 0Ų

Related Categories

• Solvents and Organic Chemicals Organic Compounds Lipids and lipid-like molecules Prenol lipids Tetraterpenoids Carotenoids